Cas no 1805392-66-8 (3-Bromo-2-(difluoromethyl)-4-fluoro-5-hydroxypyridine)

• Product Name: 3-Bromo-2-(difluoromethyl)-4-fluoro-5-hydroxypyridine
• CAS No: 1805392-66-8
• MF: C₆H₃BrF₃NO
• MW: 241.993331193924
• CID: 4915559
• Update Time: 2025-06-08

3-Bromo-2-(difluoromethyl)-4-fluoro-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(difluoromethyl)-4-fluoro-5-hydroxypyridine

• Inchi： 1S/C6H3BrF3NO/c7-3-4(8)2(12)1-11-5(3)6(9)10/h1,6,12H
• InChI Key： AETIWLLNYZMPOV-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CN=C1C(F)F)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1

Additional information on 3-Bromo-2-(difluoromethyl)-4-fluoro-5-hydroxypyridine

Comprehensive Overview of 3-Bromo-2-(difluoromethyl)-4-fluoro-5-hydroxypyridine (CAS No. 1805392-66-8)

3-Bromo-2-(difluoromethyl)-4-fluoro-5-hydroxypyridine (CAS No. 1805392-66-8) is a highly specialized halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique multi-halogen substitution pattern, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring bromine, difluoromethyl, fluoro, and hydroxyl functional groups, enables versatile reactivity, making it invaluable for medicinal chemistry and crop protection applications.

In recent years, the demand for fluorinated pyridine compounds like 3-Bromo-2-(difluoromethyl)-4-fluoro-5-hydroxypyridine has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential role in developing next-generation antifungal agents and herbicides, aligning with the global push for sustainable agriculture. The compound's CAS No. 1805392-66-8 is frequently searched in academic databases, reflecting its relevance in drug discovery pipelines and patent filings.

The synthesis of 3-Bromo-2-(difluoromethyl)-4-fluoro-5-hydroxypyridine involves sophisticated halogenation and fluorination techniques, often requiring precise control over reaction conditions to achieve high yields. Its 5-hydroxypyridine core is a key motif in heterocyclic chemistry, contributing to its utility in designing small-molecule inhibitors for enzymatic targets. This aligns with trending searches for "fluorinated building blocks" and "pyridine-based drug candidates" in AI-driven literature mining tools.

From an industrial perspective, CAS No. 1805392-66-8 is often discussed in the context of green chemistry and atom-economical processes. Manufacturers are exploring catalytic methods to reduce waste generation during its production, addressing environmental concerns raised by regulatory bodies. The compound's difluoromethyl group is especially noteworthy, as it mimics the polar hydrophobic properties of carbonyl groups, a feature highly sought after in proteolysis-targeting chimeras (PROTACs) research.

Analytical characterization of 3-Bromo-2-(difluoromethyl)-4-fluoro-5-hydroxypyridine typically employs advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the regioisomeric purity of the compound, a critical factor for its application in high-throughput screening assays. Recent publications highlight its use in fragment-based drug design, where its polyhalogenated scaffold facilitates selective target engagement.

Emerging applications of this compound include its incorporation into metal-organic frameworks (MOFs) for catalytic purposes and as a fluorescent probe in biochemical assays. The hydroxyl group at the 5-position allows for further derivatization, enabling the creation of conjugated systems with tunable electronic properties. Such versatility explains why "multifunctional pyridine derivatives" ranks among top queries in chemical search engines.

In conclusion, 3-Bromo-2-(difluoromethyl)-4-fluoro-5-hydroxypyridine (CAS No. 1805392-66-8) represents a paradigm of modern functionalized heterocycles, bridging the gap between academic innovation and industrial application. Its structural complexity and reactivity profile continue to inspire novel synthetic routes, positioning it as a cornerstone in precision chemical synthesis for years to come.